Cas no 2138107-79-4 (3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-one)

• Product Name: 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-one
• CAS No: 2138107-79-4
• MF: C₉H₁₄F₃NO
• MW: 209.208773136139
• CID: 5856390
• PubChem ID: 165490753
• Update Time: 2024-01-04

3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138107-79-4
• 3-(dimethylamino)-4-(trifluoromethyl)cyclohexan-1-one
• EN300-1158788
• 3-(Dimethylamino)-4-(trifluoromethyl)cyclohexan-1-one

• Inchi： 1S/C9H14F3NO/c1-13(2)8-5-6(14)3-4-7(8)9(10,11)12/h7-8H,3-5H2,1-2H3
• InChI Key： FPUQRVPYJIBSRB-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 209.10274856g/mol
• Monoisotopic Mass: 209.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų